Cas no 315678-74-1 (N-(2-phenylethyl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide)

$N-(2-phenylethyl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide structure$

315678-74-1 structure

Product Name:N-(2-phenylethyl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide

CAS No:315678-74-1

MF:C₁₈H₁₆N₄OS₂

MW:368.475840568542

CID:5771803

PubChem ID:1186720

Update Time:2023-11-21

N-(2-phenylethyl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- AKOS001033015
- SR-01000471341-1
- Oprea1_277506
- Z20239120
- 315678-74-1
- 2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-N-phenethylacetamide
- F0825-0069
- N-(2-phenylethyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide
- N-(2-phenylethyl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide
- SR-01000471341
- Inchi： 1S/C18H16N4OS2/c23-16(19-11-10-13-6-2-1-3-7-13)12-24-17-20-21-18-22(17)14-8-4-5-9-15(14)25-18/h1-9H,10-12H2,(H,19,23)
- InChI Key： IRBNXFMLAWIWCA-UHFFFAOYSA-N
- SMILES： S1C2=NN=C(N2C2C=CC=CC1=2)SCC(NCCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 368.07655349g/mol
Monoisotopic Mass: 368.07655349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 113Å²

N-(2-phenylethyl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide Pricemore >>

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